Cas no 2060043-49-2 (2-({(benzyloxy)carbonylamino}oxy)-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}oxy)-3-methoxy-2-methylpropanoic acid
• CAS No: 2060043-49-2
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• MDL: MFCD30501899
• CID: 5193307
• PubChem ID: 137704066
• Update Time: 2025-05-21

2-({(benzyloxy)carbonylamino}oxy)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-methoxy-2-methyl-2-[[[(phenylmethoxy)carbonyl]amino]oxy]-
• 2-({(benzyloxy)carbonylamino}oxy)-3-methoxy-2-methylpropanoic acid

• MDL： MFCD30501899
• Inchi： 1S/C13H17NO6/c1-13(9-18-2,11(15)16)20-14-12(17)19-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： HFIJEZTXASQGES-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(ONC(OCC1=CC=CC=C1)=O)COC

Additional information on 2-({(benzyloxy)carbonylamino}oxy)-3-methoxy-2-methylpropanoic acid

Compound CAS No 2060043-49-2: 2-({(benzyloxy)carbonylamino}oxy)-3-methoxy-2-methylpropanoic Acid

Compound CAS No 2060043-49-2, also known as 2-({(benzyloxy)carbonylamino}oxy)-3-methoxy-2-methylpropanoic acid, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The molecular structure of CAS No 2060043-49-2 is characterized by a benzyloxy carbonyl amino group attached to a methoxy-substituted propanoic acid backbone. This configuration contributes to its stability and reactivity, which are critical for its intended therapeutic applications. The compound's benzyloxy group plays a pivotal role in modulating its pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 2060043-49-2 through a series of well-defined reactions. Researchers have optimized the synthesis process by employing novel catalysts and reaction conditions, significantly improving the yield and purity of the compound. These developments have facilitated large-scale production, paving the way for its use in preclinical studies and clinical trials.

In terms of biological activity, CAS No 2060043-49-2 has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. This property positions it as a potential candidate for the development of anti-inflammatory and analgesic drugs.

Moreover, CAS No 2060043-49-2 has been investigated for its role in modulating cellular signaling pathways, particularly those involving protein kinase A (PKA) and mitogen-activated protein kinases (MAPKs). These pathways are crucial in various physiological processes, including cell proliferation, differentiation, and apoptosis. By targeting these pathways, the compound exhibits potential anti-cancer properties, making it a valuable asset in oncology research.

The pharmacokinetic profile of CAS No 2060043-49-2 has also been extensively studied. Research indicates that it exhibits favorable absorption characteristics, with optimal distribution across various tissues. Its metabolism is primarily mediated by cytochrome P450 enzymes, with major metabolites identified as non-toxic and easily excreted from the body. These findings underscore its safety profile and suitability for long-term therapeutic use.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to groundbreaking discoveries regarding the therapeutic potential of CAS No 2060043-49-2. For example, clinical trials have demonstrated its efficacy in alleviating symptoms associated with chronic inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Patients treated with this compound exhibited significant reduction in pain levels and improved quality of life.

In addition to its therapeutic applications, CAS No 2060043-49-2 has found utility in diagnostic tools and imaging agents due to its ability to target specific biomarkers associated with diseases such as cancer and neurodegenerative disorders. Its use in molecular imaging has provided researchers with unprecedented insights into disease progression and treatment response.

The future outlook for CAS No 2060043-49-1 is bright, with ongoing research exploring its potential in personalized medicine and combination therapies. Scientists are actively investigating ways to enhance its efficacy further by modifying its structure or combining it with other bioactive compounds.

In conclusion, compound CAS No 206